Cas no 1795189-67-1 (2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1795189-67-1
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 6585166
• PubChem ID: 76145206
• Update Time: 2025-06-20

2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]isoindole-1,3-dione
• 2-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• F2167-1167
• 1795189-67-1
• AKOS024627918
• 2-((1-(thiazol-2-yl)piperidin-3-yl)methyl)isoindoline-1,3-dione

• Inchi： 1S/C17H17N3O2S/c21-15-13-5-1-2-6-14(13)16(22)20(15)11-12-4-3-8-19(10-12)17-18-7-9-23-17/h1-2,5-7,9,12H,3-4,8,10-11H2
• InChI Key： LRYYGPQPBFHDSM-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1CCCN(C2=NC=CS2)C1

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1795189-67-1)

The compound 2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1795189-67-1) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This heterocyclic molecule combines the structural features of thiazole and piperidine with an isoindole scaffold, creating a versatile platform for drug discovery. Its unique chemical architecture has garnered attention due to its potential biological activity and structural stability, making it a promising candidate for further investigation.

The thiazole moiety is a well-known pharmacophore found in numerous bioactive compounds, exhibiting a wide range of biological activities including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the piperidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, the isoindole core contributes to its structural rigidity and binding affinity to biological targets. This combination of structural elements makes 2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione an intriguing molecule for exploring new therapeutic modalities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the thiazole-piperidine-isоindole triad may interact with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. For instance, preliminary computational studies have indicated potential binding to enzymes such as PDE4 (phosphodiesterase 4), which is implicated in conditions like asthma and chronic obstructive pulmonary disease (COPD). This aligns with the growing interest in developing small-molecule inhibitors that modulate enzyme activity for therapeutic benefit.

The synthesis of 2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the thiazole ring followed by its coupling with piperidine derivatives. The final step involves the construction of the isoindole core through cyclization reactions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. These methods not only improve the overall yield but also minimize unwanted byproducts, ensuring a more sustainable approach to drug synthesis.

In vitro studies have begun to elucidate the biological profile of this compound. Initial assays have shown promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The thiazole-piperidine-isоindole scaffold appears to disrupt key signaling pathways involved in tumor growth and progression. Furthermore, its ability to cross cell membranes makes it a suitable candidate for intracellular delivery systems. Researchers are exploring nanotechnology-based delivery platforms that could enhance the compound's bioavailability and target specificity.

The compound's stability under various conditions is another critical aspect that has been thoroughly investigated. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to characterize its molecular structure and confirm its identity. Additionally, thermal stability studies using differential scanning calorimetry (DSC) have revealed that 2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione maintains its integrity under moderate temperatures and pH conditions, making it suitable for formulation into pharmaceutical products.

Future directions in research include exploring derivative compounds generated by modifying specific atoms within the core structure. By introducing functional groups or altering connectivity patterns, researchers aim to enhance potency and selectivity while minimizing side effects. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of novel analogs with improved pharmacokinetic profiles. These computational tools predict how structural modifications will affect biological activity, thereby streamlining the design process.

The potential applications of 2-{1-(1,3-thiazol-2-yl)piperidin-3-ylmethyl}-2,3-dihydro-1H-isоindole - 1 , 3 - dione extend beyond oncology; it shows promise in treating inflammatory diseases and central nervous system disorders as well . Its ability to modulate neurotransmitter release suggests its utility in addressing conditions like depression and anxiety . Furthermore , ongoing research into its interaction with bacterial enzymes points toward possible applications in antibiotic development . As our understanding of disease mechanisms evolves , so too does our capacity to design molecules like this one that target multiple pathways simultaneously .

In conclusion , 2-{ 1 - ( 1 , 3 - thia z ol - 2 - yl ) piper idin - 3 - ylm ethyl } - 2 , 3 - dihydro - 1 H - i so i nd ole - 1 , 3 - dione ( CAS No . 1795189 -67 - 1 ) stands out as a structurally innovative compound with significant therapeutic potential . Its unique combination of pharmacophoric elements , coupled with promising preclinical data , positions it as a valuable asset in modern medicinal chemistry . As research progresses , further exploration into its derivatives and mechanisms of action will undoubtedly uncover new possibilities for treating complex diseases . The continued development of this class of compounds underscores the importance of interdisciplinary collaboration between chemists , biologists , and clinicians in advancing therapeutic innovation .